Cas no 898782-51-9 (3-Carboethoxy-4'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-51-9
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• MDL: MFCD03841733
• CID: 868983
• PubChem ID: 24724508
• Update Time: 2025-06-13

3-Carboethoxy-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone
• ethyl 3-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzoate
• A915895
• 3-CARBOETHOXY-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 898782-51-9
• MFCD03841733
• DTXSID80642907
• Ethyl 3-{4-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate
• AKOS016020163

• MDL： MFCD03841733
• Inchi： 1S/C21H23NO3S/c1-2-25-21(24)19-5-3-4-18(14-19)20(23)17-8-6-16(7-9-17)15-22-10-12-26-13-11-22/h3-9,14H,2,10-13,15H2,1H3
• InChI Key： BWKADXYKMCGOJN-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=C(C(=O)OCC)C=3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 369.14000
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 3.58100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone

Introduction to 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-51-9) in Modern Chemical Research

3-Carboethoxy-4'-thiomorpholinomethyl benzophenone, identified by the CAS number 898782-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a benzophenone core with functional groups that enhance its utility in various chemical applications. The presence of both the carboethoxy and thiomorpholinomethyl substituents makes it a versatile intermediate in the development of novel therapeutic agents and agrochemicals.

The benzophenone moiety is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. In contrast, the thiomorpholinomethyl group introduces a nitrogen-containing heterocycle that can modulate pharmacokinetic properties and improve metabolic stability. This combination of features positions 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone as a promising candidate for further exploration in drug discovery.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to tailor its structure with high precision. These developments are particularly relevant in the context of developing next-generation therapeutics, where structural optimization is crucial for achieving desired pharmacological profiles.

In the realm of bioorganic chemistry, 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone has been investigated for its potential role as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The compound's ability to disrupt kinase activity could make it valuable in the development of targeted therapies. Preliminary studies have demonstrated its efficacy in inhibiting certain kinases, suggesting its therapeutic potential.

The carboethoxy group in the molecule contributes to its solubility and bioavailability, which are critical factors in drug formulation. Additionally, this group can serve as a site for further derivatization, allowing chemists to fine-tune its properties for specific applications. For instance, ester-based functionalities are often used to enhance binding affinity or to facilitate prodrug strategies.

Another area of interest is the application of 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides and herbicides. Its interaction with biological targets in plants and pests could lead to more effective and environmentally friendly solutions for crop protection.

The synthesis of this compound also highlights the importance of green chemistry principles. Efforts have been made to develop catalytic systems that minimize waste and energy consumption. For example, photoredox catalysis has been explored as a means to achieve selective transformations while maintaining high yields. Such approaches align with global efforts to promote sustainable chemical manufacturing.

Furthermore, computational chemistry has played a significant role in understanding the behavior of 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines.

The versatility of this compound is also evident in its application as a building block for more complex molecules. Chemists often use such intermediates to construct intricate scaffolds that mimic natural products or exhibit novel biological activities. The availability of well-characterized compounds like 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone accelerates the discovery process by providing reliable starting points for synthetic endeavors.

In conclusion, 3-Carboethoxy-4'-thiomorpholinomethyl benzophenone (CAS No. 898782-51-9) represents a significant advancement in chemical research, with broad applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.